N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide

• CAS No.: 57068-54-9
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: N-(4,5-dimethyl-1,3-oxazol-2-yl)-N-methylacetamide
• InChI: InChI=1S/C8H12N2O2/c1-5-6(2)12-8(9-5)10(4)7(3)11/h1-4H3
• InChI Key: WQGUCTZWZZAMQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)N(C)C(=O)C)C

Description

N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide is an organic compound with a unique structure that includes an oxazole ring substituted with dimethyl groups and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide typically involves the reaction of 4,5-dimethyl-2-oxazoline with methylamine and acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows: [ \text{4,5-Dimethyl-2-oxazoline} + \text{Methylamine} + \text{Acetic Anhydride} \rightarrow \text{this compound} ]

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxazole derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the acetamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) in methanol.

Major Products Formed

Oxidation: Oxazole derivatives with additional oxygen functionalities.

Reduction: Amine derivatives with reduced oxazole rings.

Substitution: Compounds with substituted acetamide groups.

Scientific Research Applications

N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4,5-Dimethyl-1,3-oxazol-2-yl)acetamide
• N-(4,5-Dimethyl-1,3-oxazol-2-yl)methanamine
• N-(4,5-Dimethyl-1,3-oxazol-2-yl)sulfuric diamide

Uniqueness

N-(4,5-Dimethyl-1,3-oxazol-2-yl)-N-methylacetamide is unique due to its specific substitution pattern and the presence of both oxazole and acetamide functionalities. This combination imparts distinct chemical and biological properties, making it valuable for various research applications.